Cas no 1427397-15-6 (Methyl 2-(2-bromo-6-fluorophenyl)acetate)

Methyl 2-(2-bromo-6-fluorophenyl)acetate is a brominated and fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive bromo-fluoro substitution pattern on the phenyl ring, which enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ester group provides versatility for further functionalization, including hydrolysis or reduction. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic protocols. Its well-defined reactivity makes it suitable for constructing complex molecules in medicinal chemistry and material science research.

Methyl 2-(2-bromo-6-fluorophenyl)acetate structure

1427397-15-6 structure

Product Name:Methyl 2-(2-bromo-6-fluorophenyl)acetate

CAS No:1427397-15-6

MF:C₉H₈BrFO₂

MW:247.061025619507

CID:4603930

PubChem ID:100912176

Update Time:2025-05-27

Methyl 2-(2-bromo-6-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-bromo-6-fluorophenyl)acetate
- 2-Bromo-6-fluorophenylacetic acid methyl ester
- CHC39715
- D96300
- (2-Bromo-6-fluoro-phenyl)-acetic acid methyl ester
- CS-0311142
- BS-30900
- DB-171737
- 1427397-15-6
- Methyl2-(2-bromo-6-fluorophenyl)acetate
- methyl 2-bromo-6-fluorophenylacetate
- SCHEMBL23270679
- Inchi： 1S/C9H8BrFO2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5H2,1H3
- InChI Key： QXIUUACWTNNJID-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1CC(=O)OC)F

Computed Properties

Exact Mass: 245.96917g/mol
Monoisotopic Mass: 245.96917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3

Methyl 2-(2-bromo-6-fluorophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019123943-5g	Methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	95%	5g	636.00 USD	2021-06-16
eNovation Chemicals LLC	Y1264867-1g	methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	98%	1g	$140	2024-06-06
TRC	B486038-50mg	Methyl 2-(2-Bromo-6-fluorophenyl)acetate	1427397-15-6		50mg	$ 64.00	2023-04-18
TRC	B486038-100mg	Methyl 2-(2-Bromo-6-fluorophenyl)acetate	1427397-15-6		100mg	$ 87.00	2023-04-18
TRC	B486038-250mg	Methyl 2-(2-Bromo-6-fluorophenyl)acetate	1427397-15-6		250mg	$ 155.00	2023-04-18
TRC	B486038-500mg	Methyl 2-(2-Bromo-6-fluorophenyl)acetate	1427397-15-6		500mg	$ 230.00	2023-04-18
eNovation Chemicals LLC	Y1264867-250mg	methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	98%	250mg	$80	2025-02-18
eNovation Chemicals LLC	Y1264867-100mg	methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	98%	100mg	$60	2025-02-18
eNovation Chemicals LLC	Y1264867-1g	methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	98%	1g	$160	2025-02-18
Aaron	AR00HXA8-100mg	Methyl 2-(2-bromo-6-fluorophenyl)acetate	1427397-15-6	98%	100mg	$12.00	2025-02-12